6-[2-(5-Hydroxy-5-methylhexyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxylic acid

• Molecular Formula: C18H24N2O5S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 6-[2-(5-hydroxy-5-methylhexyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C18H24N2O5S/c1-18(2,23)8-6-5-7-14-19-12(10-26-14)15-16(25-4)13(24-3)9-11(20-15)17(21)22/h9-10,23H,5-8H2,1-4H3,(H,21,22)
• InChI Key: XAJOGJGSQJPCNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCCC1=NC(=CS1)C2=C(C(=CC(=N2)C(=O)O)OC)OC)O
• synonyms: 4,5-dimethoxy-6-(2-(5-hydroxy-5-methylhexyl)-4-thiazolyl)-2-pyridinecarboxylic acid; WS 75624 A; WS-75624 A; WS75624 A

Description

6-[2-(5-Hydroxy-5-methylhexyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxylic acid is a natural product found in Saccharothrix with data available.

Scientific Research Applications

Chemical Synthesis and Modification

Research on compounds structurally similar to 6-[2-(5-Hydroxy-5-methylhexyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxylic acid has primarily focused on their synthesis and chemical modification. For instance, studies have explored the synthesis of various thiazole and pyridine derivatives, highlighting methods for creating complex molecules that could have potential applications in medicinal chemistry and material science. These studies provide valuable insights into the synthetic pathways and chemical properties of related compounds (Žugelj et al., 2009).

Biological Activity and Applications

There's a significant interest in the biological activity of similar compounds. Studies have shown that derivatives of thiazole and pyridine possess various biological activities, which could be beneficial for developing new pharmaceuticals. For example, some compounds exhibit antioxidant properties, while others have shown potential in antimicrobial activities. This suggests that derivatives of 6-[2-(5-Hydroxy-5-methylhexyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxylic acid might also possess similar biological properties, which could be explored in further research (Tumosienė et al., 2019).

Material Science and Chemistry Applications

In material science, the structural features of such compounds, particularly those involving thiazole and pyridine rings, are of interest due to their potential applications in developing new materials with unique properties. The research in this field could provide insights into the development of novel materials with specialized applications, such as in electronics or as catalysts (Lambert et al., 2000).